Cas no 1447959-16-1 (5-Isopropyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

• Product Name: 5-Isopropyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• CAS No: 1447959-16-1
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5744377
• PubChem ID: 102548667
• Update Time: 2025-11-01

5-Isopropyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-1-(tetrahydro-pyran-2-yl)-1H-indazole
• 5-Isopropyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• 1-(oxan-2-yl)-5-(propan-2-yl)-1H-indazole
• 1447959-16-1
• 1H-Indazole, 5-(1-methylethyl)-1-(tetrahydro-2H-pyran-2-yl)-

• Inchi： 1S/C15H20N2O/c1-11(2)12-6-7-14-13(9-12)10-16-17(14)15-5-3-4-8-18-15/h6-7,9-11,15H,3-5,8H2,1-2H3
• InChI Key： JAAGAFWYLDIUFD-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C2C=CC(=CC=2C=N1)C(C)C

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 381.8±35.0 °C(Predicted)
• pka: 1.13±0.30(Predicted)

Additional information on 5-Isopropyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

Research Brief on 5-Isopropyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS: 1447959-16-1): Recent Advances and Applications

The compound 5-Isopropyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS: 1447959-16-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the structural uniqueness of 5-Isopropyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole, which features an indazole core modified with an isopropyl group and a tetrahydropyran (THP) protecting group. The THP moiety enhances the compound's stability and bioavailability, making it a promising scaffold for further derivatization. Researchers have successfully synthesized this compound using a multi-step protocol involving palladium-catalyzed cross-coupling reactions, followed by protective group manipulation, achieving high yields and purity.

In vitro and in vivo evaluations have demonstrated that 5-Isopropyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole exhibits potent inhibitory activity against several kinase targets, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). These kinases are implicated in various pathological conditions, such as cancer, neurodegenerative diseases, and metabolic disorders. Notably, the compound's selectivity profile suggests minimal off-target effects, a critical advantage for therapeutic development.

One of the most promising applications of this compound lies in oncology. Preclinical studies have shown that it induces apoptosis in cancer cell lines by disrupting cell cycle progression and inhibiting pro-survival signaling pathways. For instance, in glioblastoma models, the compound significantly reduced tumor growth by targeting CDK2/cyclin E complexes. Additionally, its ability to cross the blood-brain barrier (BBB) makes it a candidate for treating central nervous system (CNS) malignancies.

Beyond oncology, 5-Isopropyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole has shown potential in addressing neurodegenerative diseases. Its inhibition of GSK-3β, a key player in tau hyperphosphorylation and amyloid-beta aggregation, suggests utility in Alzheimer's disease (AD) therapy. Recent animal studies reported improved cognitive function and reduced pathological markers in AD models treated with this compound.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-Isopropyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole. Researchers are exploring prodrug strategies and nanoformulations to enhance its solubility and half-life. Furthermore, structure-activity relationship (SAR) studies are underway to refine its selectivity and potency.

In conclusion, 5-Isopropyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (CAS: 1447959-16-1) represents a multifaceted tool in drug discovery, with demonstrated efficacy in kinase inhibition and therapeutic potential across diverse disease areas. Ongoing research is expected to further elucidate its mechanisms and expand its clinical applicability, positioning it as a valuable asset in the chemical biology and pharmaceutical industries.